Cas no 854159-47-0 (1-(2-bromopyridin-3-yl)piperazine)

1-(2-Bromopyridin-3-yl)piperazine is a versatile heterocyclic compound featuring a brominated pyridine moiety linked to a piperazine ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine substituent at the 2-position of the pyridine ring enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The piperazine group contributes to favorable binding properties, often improving pharmacokinetic profiles in drug candidates. Its stability and well-defined reactivity make it a reliable building block for medicinal chemistry research, especially in the design of kinase inhibitors and CNS-targeting compounds. The compound is typically supplied with high purity to ensure consistent performance in synthetic applications.
1-(2-bromopyridin-3-yl)piperazine structure
854159-47-0 structure
Product Name:1-(2-bromopyridin-3-yl)piperazine
CAS No:854159-47-0
MF:C9H12BrN3
MW:242.11568069458
CID:1119107
PubChem ID:83299179
Update Time:2025-06-07

1-(2-bromopyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-3-pyridinyl)-Piperazine
    • 1-(2-bromopyridin-3-yl)piperazine
    • GS0801
    • EN300-1897323
    • 854159-47-0
    • Inchi： 1S/C9H12BrN3/c10-9-8(2-1-3-12-9)13-6-4-11-5-7-13/h1-3,11H,4-7H2
    • InChI Key： CPXVQDMPRPAOMJ-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC=CN=1)N1CCNCC1

Computed Properties

  • Exact Mass: 241.02146g/mol
  • Monoisotopic Mass: 241.02146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.2Ų

1-(2-bromopyridin-3-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1897323-0.05g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.05g
 $1152.0 2023-09-18
Enamine
EN300-1897323-0.1g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.1g
 $1207.0 2023-09-18
Enamine
EN300-1897323-0.25g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.25g
 $1262.0 2023-09-18
Enamine
EN300-1897323-0.5g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
0.5g
 $1316.0 2023-09-18
Enamine
EN300-1897323-1.0g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
1g
 $1371.0 2023-06-01
Enamine
EN300-1897323-2.5g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
2.5g
 $2688.0 2023-09-18
Enamine
EN300-1897323-5.0g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
5g
 $3977.0 2023-06-01
Enamine
EN300-1897323-10.0g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
10g
 $5897.0 2023-06-01
Enamine
EN300-1897323-1g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
1g
 $1371.0 2023-09-18
Enamine
EN300-1897323-5g
1-(2-bromopyridin-3-yl)piperazine
 854159-47-0
5g
 $3977.0 2023-09-18

1-(2-bromopyridin-3-yl)piperazine Related Literature

854159-47-0 (1-(2-bromopyridin-3-yl)piperazine) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited